Cas no 2763993-67-3 (1-(2,2,2-Trifluoroacetamido)spiro[2.2]pentane-1-carboxylic acid)

• Product Name: 1-(2,2,2-Trifluoroacetamido)spiro[2.2]pentane-1-carboxylic acid
• CAS No: 2763993-67-3
• MF: C₈H₈F₃NO₃
• MW: 223.14923286438
• CID: 5847046
• PubChem ID: 165982630
• Update Time: 2025-06-08

1-(2,2,2-Trifluoroacetamido)spiro[2.2]pentane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(2,2,2-trifluoroacetamido)spiro[2.2]pentane-1-carboxylic acid
• 2763993-67-3
• EN300-37343836
• 1-(2,2,2-Trifluoroacetamido)spiro[2.2]pentane-1-carboxylic acid

• Inchi： 1S/C8H8F3NO3/c9-8(10,11)4(13)12-7(5(14)15)3-6(7)1-2-6/h1-3H2,(H,12,13)(H,14,15)
• InChI Key： UWLPTGNBDKTKHQ-UHFFFAOYSA-N
• SMILES： FC(C(NC1(C(=O)O)CC21CC2)=O)(F)F

Computed Properties

• Exact Mass: 223.04562760g/mol
• Monoisotopic Mass: 223.04562760g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 348
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 66.4Ų

Additional information on 1-(2,2,2-Trifluoroacetamido)spiro[2.2]pentane-1-carboxylic acid

1-(2,2,2-Trifluoroacetamido)spiro[2.2]pentane-1-carboxylic acid (CAS No. 2763993-67-3): A Comprehensive Overview

1-(2,2,2-Trifluoroacetamido)spiro[2.2]pentane-1-carboxylic acid (CAS No. 2763993-67-3) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique spirocyclic structure and the presence of a trifluoroacetamido group, which imparts specific chemical and biological properties that make it a valuable candidate for various applications.

The spiro[2.2]pentane core of this compound is a cyclic structure consisting of two three-membered rings fused at a single carbon atom. This structural feature provides rigidity and conformational stability, which can be advantageous in drug design. The trifluoroacetamido group, on the other hand, introduces fluorine atoms that can influence the compound's lipophilicity, metabolic stability, and binding affinity to biological targets.

Recent studies have explored the potential of 1-(2,2,2-Trifluoroacetamido)spiro[2.2]pentane-1-carboxylic acid in various therapeutic areas. One notable application is in the development of inhibitors for specific enzymes involved in disease pathways. For instance, researchers have investigated its ability to inhibit kinases, which are key enzymes in many signaling pathways associated with cancer and inflammatory diseases. The compound's unique structure allows it to form stable interactions with the active sites of these enzymes, potentially leading to more potent and selective inhibitors.

In addition to its enzymatic inhibition properties, 1-(2,2,2-Trifluoroacetamido)spiro[2.2]pentane-1-carboxylic acid has also shown promise as a modulator of protein-protein interactions (PPIs). PPIs are crucial for many cellular processes, and their dysregulation can contribute to various diseases. The rigid spirocyclic structure of this compound enables it to disrupt specific PPIs by occupying key binding pockets or altering the conformational dynamics of interacting proteins.

From a synthetic chemistry perspective, the preparation of 1-(2,2,2-Trifluoroacetamido)spiro[2.2]pentane-1-carboxylic acid involves several steps that highlight the challenges and opportunities in organic synthesis. The synthesis typically begins with the formation of the spirocyclic core through a ring-closing metathesis reaction or a similar cyclization process. Subsequent functionalization steps introduce the trifluoroacetamido group and other substituents to achieve the desired final structure.

The biological evaluation of 1-(2,2,2-Trifluoroacetamido)spiro[2.2]pentane-1-carboxylic acid has been conducted using a variety of in vitro and in vivo models. In cell-based assays, the compound has demonstrated significant activity against target enzymes and PPIs at low micromolar concentrations. These findings have been corroborated by animal studies that have shown promising pharmacokinetic profiles and therapeutic effects in relevant disease models.

Despite its potential benefits, further research is needed to fully understand the safety and efficacy of 1-(2,2,2-Trifluoroacetamido)spiro[2.2]pentane-1-carboxylic acid in clinical settings. Preclinical studies are ongoing to optimize its pharmacological properties and evaluate its potential for drug development. Additionally, efforts are being made to explore derivative compounds with enhanced potency and selectivity.

In conclusion, 1-(2,2,2-Trifluoroacetamido)spiro[2.2]pentane-1-carboxylic acid (CAS No. 2763993-67-3) represents an exciting advancement in medicinal chemistry and pharmaceutical research. Its unique structural features and promising biological activities make it a valuable candidate for further investigation and potential therapeutic applications.